Cas no 1538967-17-7 (2,2-Dimethylpiperidine-4-carboxylic acid)

• Product Name: 2,2-Dimethylpiperidine-4-carboxylic acid
• CAS No: 1538967-17-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6275356
• PubChem ID: 83669913
• Update Time: 2025-06-26

2,2-Dimethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23673375
• 1538967-17-7
• AKOS023400391
• EN300-6300667
• 2,2-Dimethylpiperidine-4-carboxylic acid

• Inchi： 1S/C8H15NO2/c1-8(2)5-6(7(10)11)3-4-9-8/h6,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： ZDTBGMBGMQVBNM-UHFFFAOYSA-N
• SMILES： OC(C1CCNC(C)(C)C1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2,2-Dimethylpiperidine-4-carboxylic acid

Introduction to 2,2-Dimethylpiperidine-4-carboxylic acid (CAS No: 1538967-17-7)

2,2-Dimethylpiperidine-4-carboxylic acid, with the chemical formula C₈H₁₃NO₂, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of two methyl groups at the 2-position and a carboxylic acid group at the 4-position imparts unique chemical properties that make it valuable in synthetic chemistry and drug development.

The synthesis of 2,2-Dimethylpiperidine-4-carboxylic acid typically involves multi-step organic reactions, often starting from readily available precursors such as piperidine. The introduction of the dimethyl group at the 2-position enhances the stability and reactivity of the molecule, making it a versatile intermediate in the construction of more complex structures. The carboxylic acid functionality at the 4-position allows for further derivatization, enabling the formation of esters, amides, and other pharmacologically relevant derivatives.

In recent years, 2,2-Dimethylpiperidine-4-carboxylic acid has garnered attention due to its potential applications in medicinal chemistry. Its structural motif is found in several bioactive molecules, suggesting its utility as a building block for drugs targeting various therapeutic areas. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors and other small-molecule therapeutics.

One notable area of research involving 2,2-Dimethylpiperidine-4-carboxylic acid is its role in developing treatments for neurological disorders. Piperidine derivatives are known for their ability to interact with central nervous system receptors, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The modifications introduced by the dimethyl and carboxylic acid groups can fine-tune the pharmacokinetic properties of these derivatives, enhancing their efficacy and selectivity.

The compound's potential extends beyond neurological applications. Researchers have also investigated its use in antiviral and anti-inflammatory drug development. The unique scaffold of 2,2-Dimethylpiperidine-4-carboxylic acid allows for the design of molecules that can modulate enzyme activity and receptor binding affinity. This flexibility has led to several patents and ongoing clinical trials exploring its derivatives as treatments for infectious diseases and chronic inflammatory conditions.

The industrial production of 2,2-Dimethylpiperidine-4-carboxylic acid is optimized for scalability while maintaining high purity standards. Advanced synthetic routes have been developed to minimize byproducts and improve yield, ensuring that pharmaceutical manufacturers have access to sufficient quantities for research and development purposes. These advancements have also contributed to reducing costs, making it more feasible for smaller biotech companies to incorporate this compound into their drug discovery pipelines.

In academic research, 2,2-Dimethylpiperidine-4-carboxylic acid continues to be a subject of interest due to its synthetic utility and biological relevance. Studies have focused on developing novel synthetic methodologies that leverage this compound as a key intermediate. Additionally, computational chemistry approaches are being employed to predict the behavior of its derivatives in biological systems, accelerating the drug discovery process.

The future prospects for 2,2-Dimethylpiperidine-4-carboxylic acid are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with improved pharmacological profiles. As our understanding of molecular interactions advances, compounds like this will play an increasingly critical role in addressing unmet medical needs.